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Cat. No.: B3214453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl-PEG8-Ots, a

heterobifunctional polyethylene glycol (PEG) linker critical in the development of advanced

therapeutics, particularly Proteolysis Targeting Chimeras (PROTACs). This document outlines

its chemical structure, physicochemical properties, and its role in targeted protein degradation.

Detailed experimental protocols for its synthesis, purification, and characterization are also

provided based on established methodologies for similar compounds.

Introduction to Benzyl-PEG8-Ots
Benzyl-PEG8-Ots is a discrete PEG (dPEG®) linker molecule featuring a benzyl ether at one

terminus and a tosylate group at the other, connected by an eight-unit polyethylene glycol

chain.[1][2] The benzyl group provides a stable, non-reactive terminus, while the tosylate group

serves as an excellent leaving group, facilitating nucleophilic substitution reactions for

conjugation to biomolecules or other chemical moieties.[3] Its primary application is as a linker

in the synthesis of PROTACs, where it connects a ligand for an E3 ubiquitin ligase to a ligand

for a target protein.[4][5]

The PEG chain imparts favorable physicochemical properties, such as increased hydrophilicity

and biocompatibility, to the resulting conjugate. This can lead to improved solubility, stability,

and pharmacokinetic profiles of the final therapeutic agent.
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Chemical Structure and Properties
The chemical structure of Benzyl-PEG8-Ots is characterized by a central octaethylene glycol

core, flanked by a benzyl group and a p-toluenesulfonyl (tosyl) group.

Diagram of Benzyl-PEG8-Ots Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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